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Part 1: Executive Summary & Chemical Identity

3-Chloro-4-cyclopropoxy-5-nitropyridine is a specialized heterocyclic intermediate, primarily
utilized in the synthesis of kinase inhibitors (e.g., targeting c-Met or ALK pathways).
Structurally, it combines a reactive electrophilic core (chloronitropyridine) with a lipophilic ether
side chain (cyclopropoxy).

Due to the specific substitution pattern, this compound exhibits a unique reactivity profile
distinct from simple pyridines. It must be treated as a High-Potency Intermediate until specific
toxicological data proves otherwise. The presence of the nitro group adjacent to a halogen on a
pyridine ring sensitizes the molecule to Nucleophilic Aromatic Substitution (
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), making it both a valuable synthetic tool and a potential skin sensitizer/alkylating agent.

Chemical Characterization

Property Specification

Chemical Name 3-Chloro-4-cyclopropoxy-5-nitropyridine

Molecular Formula

Molecular Weight 214.61 g/mol
Structural Class Halogenated Nitropyridine / Cyclopropyl Ether
Physical State Solid (Pale yellow to crystalline powder)

Low in water; Soluble in DMSO, DMF, DCM,

Solubility
Ethyl Acetate

Not widely indexed (Research Substance).
CAS Number Analog Reference: 1243350-30-2 (Isomer: 2-
Chloro-5-cyclopropoxy-3-nitropyridine)

Part 2: Hazard Identification (GHS Classification)

Note: As a research substance, this classification is derived from Structure-Activity
Relationships (SAR) of close analogs like 3-Chloro-4-nitropyridine and 2-Chloro-5-
cyclopropoxy-3-nitropyridine.

GHS Classification (Predicted)

o Acute Toxicity, Oral: Category 4 (Harmful if swallowed).[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation).[1]

Skin Sensitization: Category 1 (May cause an allergic skin reaction).

Hazard Statements
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H302: Harmful if swallowed.[1][2][3][4]

H315: Causes skin irritation.[1][2][3][5]

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[1][2][3][5]

The Mechanistic Basis of Toxicity

» Electrophilic Reactivity: The chlorine atom at the 3-position, activated by the electron-
withdrawing nitro group at the 5-position, creates an electrophilic center. This allows the
molecule to potentially alkylate biological nucleophiles (proteins/DNA), leading to
sensitization or toxicity.

o Metabolic Activation: The nitro group can be reduced metabolically to an amine or
hydroxylamine, which are often associated with methemoglobinemia or genotoxicity in
related nitroaromatics.[6]

Part 3: Safe Handling & Containment Protocols

Core Directive: Treat this substance as a "Self-Validating System." If you cannot verify
containment (e.g., via negative pressure readings or fluorescence tracer testing), do not
proceed.

Engineering Controls

o Primary Barrier: All weighing and transfer of the solid must occur within a Class 1l Biological
Safety Cabinet (BSC) or a Chemical Fume Hood with a face velocity >100 fpm.

« Static Control: Use anti-static weigh boats. Nitropyridines can be electrostatically active; use
an ionizing fan if powder dispersal is observed.

Personal Protective Equipment (PPE) Matrix
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Body Part Requirement Rationale
o ) Prevents permeation. Change
Double Nitrile Gloves (min _ _
Hands ) outer gloves immediately upon
0.11mm thickness). o
contamination.
. Face shield required if
Chemical Safety Goggles ) o
Eyes handling >10g or liquid

(ANSI Z87.1).

solutions.

Respiratory

N95/P100 Respirator (if
outside hood).

Required only if engineering
controls fail or during spill

cleanup.

Body

Lab Coat + Tyvek Sleeves.

Prevents wrist exposure (the

most common gap in PPE).

Handling Workflow Visualization
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Figure 1: Decision logic for safe handling of 3-Chloro-4-cyclopropoxy-5-nitropyridine. Note
the transition from solid to solution as a critical control point.

Part 4: Emergency Response Protocols
Spill Management

e Evacuate: Clear the immediate area.
o Assess: If spill is >500mg, treat as a major spill (HazMat team required).
o Neutralize: Do not use strong oxidizers. Adsorb with inert material (Vermiculite/Sand).

» Decontaminate: Wash surface with 10% sodium thiosulfate (to quench potential alkylating
reactivity) followed by detergent water.
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First Aid Measures

o Eye Contact: Rinse immediately with water for 15 minutes.[1] Do not rub. The mechanical
friction of crystals combined with chemical irritation causes severe damage.

o Skin Contact: Wash with soap and water.[1][5] Do not use ethanol; it may enhance
transdermal absorption of the lipophilic cyclopropyl ether.

 Ingestion: Rinse mouth. Do not induce vomiting. Seek medical attention immediately.

Emergency Decision Tree

Wash 15 min (Soap/Water)
NO Ethanol

Skin Contact

Exposure Incident Identify Route [—® Eye Contact

Inhalation

Seek Medical Evaluation
(Bring SDS)

Fresh Air
Support O2 if needed

Click to download full resolution via product page

Figure 2: Immediate response protocol for exposure incidents. Note the prohibition of ethanol
for skin cleaning.

Part 5: Toxicology & Environmental Fate[2]
Toxicological Profile (Analog-Derived)

o Acute Toxicity: Data from 3-Chloro-4-nitropyridine suggests an oral LD50 in the range of 300-
2000 mg/kg (Rat).

» Genotoxicity: Nitropyridines are often positive in Ames tests (S. typhimurium) due to nitro-
reduction. Treat as a potential mutagen.

» Carcinogenicity: No specific data available. Handle as a suspect carcinogen.
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Environmental Fate

» Persistence: The cyclopropyl ether linkage is relatively stable to hydrolysis at neutral pH but
may cleave under strong acidic conditions.

¢ Aquatic Toxicity: Halogenated nitropyridines are generally harmful to aquatic life (Category 3
or 2). Do not allow entry into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-cyclopropoxy-5-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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